Cas no 2034282-36-3 (N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide)

• Product Name: N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide
• CAS No: 2034282-36-3
• MF: C₁₂H₁₅N₅O₂S
• MW: 293.344800233841
• CID: 5349756
• Update Time: 2025-10-30

N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide

• Inchi： 1S/C12H15N5O2S/c1-3-4-5-10-16-17-12(20-10)15-11(18)8-6-9(19-2)14-7-13-8/h6-7H,3-5H2,1-2H3,(H,15,17,18)
• InChI Key： MZGOPWJEBVQCQI-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CCCC)NC(C1C=C(N=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• XLogP3: 2.2
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide

Comprehensive Overview of N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide (CAS No. 2034282-36-3)

N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide (CAS No. 2034282-36-3) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiadiazole and pyrimidine moieties, exhibits promising biological activities, making it a subject of extensive study for potential applications in drug discovery and crop protection.

The structural complexity of N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide is a key factor in its versatility. The presence of a butyl group attached to the thiadiazole ring enhances its lipophilicity, which is crucial for membrane permeability in biological systems. Meanwhile, the methoxypyrimidine moiety contributes to its ability to interact with various enzymatic targets, a feature highly sought after in the development of new therapeutics and agrochemicals.

Recent studies have highlighted the potential of CAS No. 2034282-36-3 in addressing some of the most pressing challenges in modern science. For instance, its thiadiazole core has been linked to antimicrobial and anti-inflammatory properties, aligning with the growing demand for novel antibiotics amid rising antibiotic resistance. Additionally, its pyrimidine derivatives are being explored for their role in inhibiting key enzymes involved in cancer progression, a hot topic in oncology research.

In the agrochemical sector, N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide is being investigated for its potential as a next-generation pesticide. With increasing global concerns about food security and sustainable farming practices, compounds like this offer a greener alternative to traditional pesticides. Its mode of action, which targets specific metabolic pathways in pests, minimizes environmental impact while maximizing efficacy—a balance that resonates with today's eco-conscious consumers.

The synthesis of CAS No. 2034282-36-3 involves multi-step organic reactions, often starting with the condensation of 5-butyl-1,3,4-thiadiazol-2-amine and 6-methoxypyrimidine-4-carboxylic acid. Researchers have optimized these protocols to improve yield and purity, ensuring reproducibility for industrial-scale production. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm the compound's identity and purity, meeting stringent regulatory standards.

From a commercial perspective, the demand for N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide is expected to rise, driven by its dual applications in pharmaceuticals and agriculture. Market analysts predict a compound annual growth rate (CAGR) of 8-10% over the next decade, fueled by ongoing R&D investments and patent filings. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to cater to the burgeoning demand.

Safety and regulatory compliance are paramount when handling CAS No. 2034282-36-3. While it is not classified as a hazardous material, standard laboratory precautions—such as wearing gloves and eye protection—are recommended. Proper storage conditions, typically in a cool, dry environment away from direct sunlight, help maintain its stability over extended periods.

In conclusion, N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-methoxypyrimidine-4-carboxamide represents a cutting-edge compound with multifaceted applications. Its unique chemical structure, combined with its biological and agrochemical potential, positions it as a valuable asset in scientific and industrial communities. As research continues to uncover new uses for this molecule, its significance in addressing global health and agricultural challenges will undoubtedly grow.